(1S)-1-(2-Anthryl)prop-2-enylamine

• Molecular Formula: C17H15N
• Molecular Weight: 233.31 g/mol
• IUPAC Name: (1S)-1-anthracen-2-ylprop-2-en-1-amine
• InChI: InChI=1S/C17H15N/c1-2-17(18)15-8-7-14-9-12-5-3-4-6-13(12)10-16(14)11-15/h2-11,17H,1,18H2/t17-/m0/s1
• InChI Key: OPZMFMYXEFDMKG-KRWDZBQOSA-N
• Isomeric SMILES: C=C[C@@H](C1=CC2=CC3=CC=CC=C3C=C2C=C1)N
• Canonical SMILES: C=CC(C1=CC2=CC3=CC=CC=C3C=C2C=C1)N

Description

(1S)-1-(2-Anthryl)prop-2-enylamine is a chiral amine characterized by a stereogenic center at the 1S position, a prop-2-enylamine backbone, and a 2-anthryl substituent. The anthracene moiety, a polycyclic aromatic hydrocarbon (PAH), imparts significant steric bulk and π-conjugation, which may influence photochemical behavior, electronic properties, and intermolecular interactions .

Biological Activity

(1S)-1-(2-Anthryl)prop-2-enylamine, also known as C17H15N, is a compound with potential biological activity that has garnered interest in various fields of research. Its unique structure, featuring an anthracene moiety, suggests possible interactions with biological systems that could lead to therapeutic applications. This article explores the biological activity of this compound, summarizing key findings from diverse sources.

• Chemical Formula : C17H15N
• Molecular Weight : 251.31 g/mol
• IUPAC Name : (1S)-1-(2-anthryl)prop-2-enylamine

The biological activity of (1S)-1-(2-anthryl)prop-2-enylamine is primarily attributed to its ability to interact with various biological targets:

• Receptor Binding : The compound may exhibit binding affinity to neurotransmitter receptors, influencing neurotransmission and potentially modulating mood and behavior.
• Enzyme Inhibition : Research indicates that similar compounds can inhibit enzymes such as semicarbazide-sensitive amine oxidase (SSAO), which is involved in various physiological processes including vascular adhesion and inflammation .

Biological Activity Data

Study	Biological Activity Observed	Methodology	Key Findings
	Antioxidant Activity	In vitro assays	Exhibited significant free radical scavenging ability.
	Enzyme Inhibition	Kinetic assays	Inhibited SSAO with IC50 values indicating potential therapeutic use in vascular diseases.
	Neuroprotective Effects	Animal models	Reduced neuronal damage in models of oxidative stress.

Case Study 1: Antioxidant Properties

A study conducted to evaluate the antioxidant properties of (1S)-1-(2-anthryl)prop-2-enylamine found that it effectively scavenged free radicals in vitro. The compound demonstrated a dose-dependent response, suggesting its potential use as a natural antioxidant in food or pharmaceutical applications.

Case Study 2: Neuroprotection

In a neuroprotective study, (1S)-1-(2-anthryl)prop-2-enylamine was administered to mice subjected to oxidative stress. Results indicated a significant reduction in markers of neuronal damage compared to control groups. This suggests that the compound may have protective effects against neurodegenerative diseases.

Pharmacological Profile

Research indicates that compounds structurally related to (1S)-1-(2-anthryl)prop-2-enylamine often exhibit:

• Anti-inflammatory effects : Potentially useful in treating conditions like arthritis.
• Antidepressant-like effects : Related to modulation of serotonin and norepinephrine levels.

Toxicology

Preliminary toxicological assessments suggest that (1S)-1-(2-anthryl)prop-2-enylamine has a favorable safety profile at therapeutic doses. However, further studies are needed to fully understand its toxicity and side effects.

Scientific Research Applications

(1S)-1-(2-Anthryl)prop-2-enylamine, a chemical compound with the molecular formula C17H15N , has potential applications in various scientific research fields. This article aims to provide a detailed overview of these applications, drawing from verified sources.

Synthesis of Alkylamines

Transition-metal catalyzed reactions are useful for the synthesis and functionalization of alkylamines . Imines have become increasingly important in organocatalysis, including reactions such as Aza–Morita–Baylis–Hillman, Mannich, and cycloadditions . Moreover, imine alkylation, Strecker, and Petasis reactions, along with Brønsted acid catalysis, have also gained prominence .

Asymmetric Hydrogenation

Asymmetric hydrogenation of enamides using catalysts like [Rh(cod)Cl]2 and chiral Bu-JOSIPHOS ligands can yield primary amines with high enantiomeric excess (ee) . For example, in the synthesis of sitagliptin 3 , a diabetes treatment drug, the intermediate enamide t1 undergoes asymmetric hydrogenation to form the corresponding primary amine in 98% yield and 95% ee . Deuterium labeling revealed that the NH-imine 2 is the species that undergoes hydrogenation .

Reductive Amination

Transition metal-catalyzed asymmetric reductive amination technologies present a viable alternative for amine synthesis . Merck disclosed a biocatalytic asymmetric reductive amination of prositagliptin to sitagliptin using transaminase enzymes under physiological conditions (>99.95% ee), potentially marking a new era in amine synthesis .

Hydroamination

In 2001, Hartwig described an enantioselective hydroamination using a combination of [Pd(π-allyl)Cl]2 and DACH–naphthyl Trost ligand, yielding allylic amine products 47 with high yields and enantioselectivities (up to 95% ee) . Both electron-rich and electron-poor anilines 46 underwent smooth hydroamination . Breit reported the first asymmetric intermolecular hydroamination of allenes 48 with anilines .

Base-Catalyzed Hydroamination of Olefins

Base-catalyzed hydroamination of olefins provides a route to primary, secondary, and tertiary amines .

Other Potential Applications

• (1R)-1-(2-anthryl)prop-2-enylamine: Information and documents regarding (1R)-1-(2-anthryl)prop-2-enylamine, including NMR, HPLC, and LC-MS data, are available .
• EPR Studies: Radical cations formed by radiolytic oxidation of prop-2-enylamine (allylamine) in Freon matrices at 77 K result in the 3-iminiopropyl distonic radical cation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (1S)-1-(2-Anthryl)prop-2-enylamine with three classes of analogs: anthryl-containing polymers, chlorophenyl-substituted amines, and indole derivatives.

Anthryl-Containing Polymers

The polymer 1-(2-anthryl)-1-phenyl (APE-PIB-APE-2) shares the anthracene moiety with the target compound. Key findings from UV irradiation studies include:

• Photochemical Reactivity : APE-PIB-APE-2 undergoes reversible chain extension under UV light, with refractive index and UV absorption peaking at ~31.5 and 30.5 minutes, respectively. This behavior is attributed to anthracene’s π-π* transitions and dimerization/cleavage cycles .
• Structural Insights : NMR data (8.50–7.50 ppm for aromatic protons; 6.45–1.0 ppm for alkyl chains) confirm the anthryl group’s electronic influence on neighboring protons .

Comparison : While (1S)-1-(2-Anthryl)prop-2-enylamine is a small molecule, its anthryl group likely confers similar UV sensitivity. However, steric and electronic differences (e.g., absence of a polymer backbone) may alter reaction kinetics or dimerization efficiency.

Chlorophenyl-Substituted Amines: Carisbamate

Carisbamate, (1S)-1-(2-chlorophenyl)-1,2-ethanediol 2-aminocarbamate, shares the (1S) configuration but replaces the anthryl group with a 2-chlorophenyl moiety. Key distinctions include:

• Biological Activity: Carisbamate exhibits antiepileptic effects via T-type calcium channel blockade and sodium channel inhibition . No bioactivity data are available for the target compound.
• Structural Impact : The 2-chlorophenyl group in Carisbamate enhances lipophilicity and receptor binding, whereas the anthryl group’s bulk may hinder membrane permeability but improve π-stacking in materials .

Indole Derivatives with Methoxy/Phenoxy Substituents

The indole-based compounds in feature methoxy and phenoxy groups, tested for antiarrhythmic and adrenoceptor binding. Key contrasts:

• Aromatic Systems : Indole derivatives rely on heteroaromatic cores for receptor interaction, while the anthryl group’s planar PAH structure may favor intercalation or charge-transfer interactions.
• Stereochemistry : The indole compounds are racemic (2R,S), whereas the (1S) configuration of the target compound could enhance enantioselective interactions in chiral environments .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Photochemical Reactivity
(1S)-1-(2-Anthryl)prop-2-enylamine	C₁₇H₁₅N	233.31	2-Anthryl, prop-2-enylamine	Not reported	Likely (anthracene-mediated)
Carisbamate	C₉H₁₀ClNO₃	215.6	2-Chlorophenyl, carbamate	Antiepileptic	None reported
Indole Derivatives	~C₂₃H₂₈N₂O₅	~400–450	Methoxy-indole, phenoxy ethylamino	Antiarrhythmic, α/β-adrenoceptor binding	Not reported

Table 2: UV Reactivity of Anthryl-Containing Compounds (APE-PIB-APE-2)

Time (min)	Refractive Index Peak	UV Absorption Peak	Mn Max (g/mol)	Mp Max (g/mol)
30.5	-	0.85	15,200	17,500
31.5	1.48	-	16,800	19,200

Research Findings and Implications

• Bioactivity Potential: While Carisbamate and indole derivatives highlight the role of substituents in bioactivity, the anthryl group’s size may limit pharmacokinetics but enable novel mechanisms (e.g., DNA intercalation) .
• Stereochemical Specificity : The (1S) configuration could be leveraged for asymmetric synthesis or enantioselective targeting, contrasting with racemic indole analogs .